Cas no 16728-56-6 (Pentanenitrile, 5-phenoxy-)

• Product Name: Pentanenitrile, 5-phenoxy-
• CAS No: 16728-56-6
• MF: C₁₁H₁₃NO
• MW: 175.227022886276
• CID: 1347278
• PubChem ID: 565154
• Update Time: 2025-04-20

Pentanenitrile, 5-phenoxy- Chemical and Physical Properties

Names and Identifiers

• Pentanenitrile, 5-phenoxy-
• 5-phenoxypentanenitrile
• 16728-56-6
• SCHEMBL11799195
• VGTBEYRZXSEIMZ-UHFFFAOYSA-N
• AKOS009035176
• 5-Phenoxypentanenitrile #

• Inchi： 1S/C11H13NO/c12-9-5-2-6-10-13-11-7-3-1-4-8-11/h1,3-4,7-8H,2,5-6,10H2
• InChI Key： VGTBEYRZXSEIMZ-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1)CCCCC#N

Computed Properties

• Exact Mass: 175.09979
• Monoisotopic Mass: 175.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 33Ų

Experimental Properties

• PSA: 33.02